Cas no 793727-52-3 (2-chloro-N-1-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-chloro-N-1-(thiophen-2-yl)ethylacetamide
• CAS No: 793727-52-3
• MF: C₈H₁₀ClNOS
• MW: 203.689099788666
• CID: 3107646
• PubChem ID: 4961595
• Update Time: 2025-05-21

2-chloro-N-1-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-thien-2-ylethyl)acetamide
• AKOS008967708
• EN300-11366
• 793727-52-3
• 2-chloro-N-[1-(thiophen-2-yl)ethyl]acetamide
• Z57044219
• SR-01000060255-1
• 2-chloro-N-(1-thiophen-2-ylethyl)acetamide
• CS-0223035
• TGB72752
• 979-566-4
• 2-chloro-N-(1-(thiophen-2-yl)ethyl)acetamide
• G40706
• SR-01000060255
• 2-chloro-N-1-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C8H10ClNOS/c1-6(10-8(11)5-9)7-3-2-4-12-7/h2-4,6H,5H2,1H3,(H,10,11)
• InChI Key： VRCUYEBCUHAHLH-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1=CC=CS1)=O

Computed Properties

• Exact Mass: 203.0171628Da
• Monoisotopic Mass: 203.0171628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.3Ų

2-chloro-N-1-(thiophen-2-yl)ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-chloro-N-1-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-chloro-N-1-(thiophen-2-yl)ethylacetamide (CAS No. 793727-52-3)

2-chloro-N-1-(thiophen-2-yl)ethylacetamide (CAS No. 793727-52-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure combining a thiophene ring and an acetamide moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS number 793727-52-3 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in heterocyclic compounds like 2-chloro-N-1-(thiophen-2-yl)ethylacetamide stems from their broad utility in drug discovery. Recent trends in pharmaceutical R&D highlight the importance of thiophene derivatives as building blocks for bioactive molecules targeting neurological and metabolic disorders. The compound's chloroacetamide functional group also makes it relevant to discussions about sustainable crop protection agents, aligning with the global focus on green chemistry and precision agriculture.

From a synthetic chemistry perspective, 793727-52-3 demonstrates interesting reactivity patterns that answer frequent search queries about "amide bond formation" and "thiophene functionalization." The electron-rich thiophene ring influences the compound's behavior in cross-coupling reactions, a hot topic in modern organic synthesis methodologies. Researchers exploring "structure-activity relationships" often investigate such hybrid molecules to understand how heteroatom incorporation affects biological activity.

The analytical characterization of 2-chloro-N-1-(thiophen-2-yl)ethylacetamide involves advanced techniques that respond to common search terms like "NMR analysis of thiophene derivatives" and "mass spectrometry of chloroacetamides." Its distinct spectral signatures make it valuable for method development in analytical laboratories. The compound's stability profile also addresses frequently asked questions about "storage conditions for sensitive intermediates" in pharmaceutical manufacturing.

In material science applications, the thiophene-acetamide hybrid structure of CAS 793727-52-3 contributes to discussions about "organic electronic materials." The conjugated system of the thiophene ring offers potential for developing novel semiconductors, responding to growing interest in "bio-based electronic components." This dual applicability in life sciences and materials research enhances the compound's scientific relevance.

Quality control aspects of 2-chloro-N-1-(thiophen-2-yl)ethylacetamide production address common industry concerns about "impurity profiling" and "regulatory compliance." The compound's synthesis typically involves careful monitoring of byproducts, making it a case study for queries about "process optimization in fine chemical synthesis." These technical details are particularly valuable for professionals searching for "scale-up strategies for specialty chemicals."

Environmental considerations surrounding 793727-52-3 connect with trending topics like "biodegradability of synthetic intermediates" and "green synthesis routes." The scientific community's focus on sustainable chemistry has led to increased searches for "eco-friendly heterocyclic synthesis," where this compound serves as an instructive example of balancing reactivity with environmental responsibility.

Patent literature reveals growing innovation around thiophene-containing acetamides, responding to searches about "intellectual property in medicinal chemistry." The specific structural features of 2-chloro-N-1-(thiophen-2-yl)ethylacetamide appear in several applications addressing "modulators of biological targets," reflecting its potential in addressing current therapeutic challenges.

From a market perspective, the supply chain for CAS 793727-52-3 intersects with searches about "specialty chemical sourcing" and "custom synthesis solutions." The compound's niche applications create demand patterns that interest professionals tracking "emerging chemical intermediates" and "research chemical availability."

Future research directions for 2-chloro-N-1-(thiophen-2-yl)ethylacetamide may explore its potential in "catalysis applications" or as a precursor for "functional materials," addressing two rapidly evolving scientific domains. The compound's structural versatility continues to inspire investigations that answer fundamental questions about "molecular design principles" in contemporary chemistry.